N,N-diethyl-2-(2-nitrophenylthio)acetamide
Overview
Description
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
This involves understanding the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactants, products, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This includes studying properties like boiling point, melting point, solubility, density, molar mass, and specific heat capacity .Scientific Research Applications
Antitumor Activity
Quinazoline derivatives, including those containing the N,N-diethyl-2-((2-nitrophenyl)thio)acetamide scaffold, have demonstrated antitumor potential . Specifically, these compounds exhibit selective inhibition of epidermal growth factor receptor (EGFR) phosphorylation, which is crucial for tumor cell growth. Researchers have synthesized novel 4-arylamino-quinazoline derivatives and tested their biological activity against cancer cell lines. Some of these compounds showed remarkable inhibitory effects, surpassing the activity of established EGFR inhibitors like Gefitinib .
Antibacterial Properties
Efforts to combat antimicrobial resistance have led to investigations into the pharmacological activities of newly synthesized compounds. N,N-diethyl-2-((2-nitrophenyl)thio)acetamide derivatives, particularly those with a thiazole moiety, have been studied for their antimicrobial potential. These compounds may offer promising antibacterial effects against resistant pathogens .
Crystallography and Structural Studies
The crystal structure of N,N-diethyl-2-((2-nitrophenyl)thio)acetamide has been characterized using X-ray diffraction analysis . Such studies provide valuable insights into molecular conformations, intermolecular interactions, and packing arrangements. Understanding the compound’s three-dimensional structure aids in rational drug design.
Safety And Hazards
Future Directions
properties
IUPAC Name |
N,N-diethyl-2-(2-nitrophenyl)sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3S/c1-3-13(4-2)12(15)9-18-11-8-6-5-7-10(11)14(16)17/h5-8H,3-4,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIILAJITECYINJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CSC1=CC=CC=C1[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-diethyl-2-(2-nitrophenylthio)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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